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Compound of Interest

Compound Name: 2-Fluoro-4-nitroaniline

Cat. No.: B181687

Technical Support Center: 2-Fluoro-4-
nitroaniline

This guide provides comprehensive safety, handling, and disposal information for 2-Fluoro-4-
nitroaniline (CAS No: 369-35-7), tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring laboratory safety and
proper environmental stewardship.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-Fluoro-4-
nitroaniline.
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Property Value Reference
CAS Number 369-35-7 [1]
Molecular Formula CeHsFN202 [1][2]
Molecular Weight 156.11 g/mol [11[2]
Appearance Brown powder/solid [3]

Melting Point 122-130 °C [1][3]
Solubility Slightly soluble in water. [4]

Storage Class 11 - Combustible Solids [1][5]

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 2-Fluoro-
4-nitroaniline.
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Problem / Observation Potential Cause(s) Recommended Action(s)

1. Evacuate personnel from
the immediate spill area.[6] 2.
Wear appropriate Personal
Protective Equipment (PPE),
including a dust mask (N95 or
equivalent), chemical-resistant
gloves, and safety goggles.[1]
) ) ) ) 3. Gently sweep or shovel the
Accidental mishandling during
Spill of Solid Material o spilled solid into a suitable,
weighing or transfer.
labeled container for
hazardous waste disposal.
Avoid creating dust.[7][8][9] 4.
Decontaminate the spill area
with an appropriate solvent,
followed by soap and water.
[10] 5. Ventilate the area after

clean-up is complete.[6]

Skin Contact: 1. Immediately
remove contaminated clothing.
[6][11] 2. Wash the affected
skin area with plenty of soap
and water for at least 15
minutes.[11][12][13] 3. Seek
medical attention if irritation
persists.[11] Eye Contact: 1.

Skin or Eye Contact Inadequate PPE or accidental Imrr?ediately flush eyes with

exposure. copious amounts of water for

at least 15 minutes,
occasionally lifting the upper
and lower eyelids.[6][7][12] 2.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[7][14] 3.
Seek immediate medical
attention.[14]
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1. Move the affected person to
fresh air at once.[11][14] 2. If

] ] breathing has stopped,
Improper handling outside of a o o
) ) perform artificial respiration.
Inhalation of Dust fume hood or inadequate
[11] 3. Keep the person warm

and at rest.[11] 4. Seek

ventilation.

immediate medical attention.
[12]

1. It is recommended to store
this compound in amber glass
bottles under an inert
atmosphere (e.g., nitrogen) at
low temperatures (2—8°C) to
minimize the risk of
] photodegradation and
Material Changes Color or Improper storage (exposure to o ]
] ] oxidation.[15] 2. If degradation
Degrades light, air, or heat). ) ]
is suspected, the material's
purity should be re-analyzed
before use. 3. Dispose of
degraded material as
hazardous waste according to
institutional and local

regulations.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Fluoro-4-nitroaniline?

Al: 2-Fluoro-4-nitroaniline is harmful if swallowed, harmful in contact with skin, and harmful if
inhaled.[2] It is classified as an Acute Toxicant (Category 4) for oral, dermal, and inhalation
routes.[1][2] It is crucial to handle this compound with appropriate engineering controls and
PPE.

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: The following PPE must be worn:
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o Eye Protection: Chemical safety goggles or a face shield.[1][10]

e Hand Protection: Chemical-resistant gloves (e.qg., nitrile).[1][10]

o Body Protection: A laboratory coat, long pants, and closed-toe shoes are required to prevent
skin contact.[10][14]

o Respiratory Protection: All handling of solid material should be conducted in a certified
chemical fume hood to prevent inhalation of dust.[10] If a fume hood is not available or
ventilation is inadequate, a NIOSH-approved respirator (e.g., N95 dust mask) should be
used.[1]

Q3: How should | store 2-Fluoro-4-nitroaniline?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7]
[14] Keep it away from incompatible materials such as strong oxidizing agents, acids, and
bases.[7][16] For long-term stability, storing in an amber bottle under an inert atmosphere at 2-
8°C is recommended.[15]

Q4: What is the correct procedure for disposing of 2-Fluoro-4-nitroaniline waste?

A4: 2-Fluoro-4-nitroaniline waste is considered hazardous.

e Solid Waste: Collect all solid waste (including contaminated consumables like weigh paper
and gloves) in a designated, sealed, and clearly labeled hazardous waste container.[6]

e Solutions: Unused or waste solutions should be collected in a labeled, sealed container for
hazardous liquid waste. Do not pour down the drain.[17][18]

o Disposal Method: All waste must be disposed of through a licensed professional waste
disposal service or your institution's environmental health and safety (EHS) office.[8] The
preferred method is often incineration in a chemical incinerator equipped with an afterburner
and scrubber.[8] Always follow local, regional, and national regulations.[17][18]

Q5: Can | mix this waste with other chemical waste?
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A5: No. Hazardous waste should not be mixed with other types of waste.[17] Mixing
incompatible chemicals can lead to dangerous reactions. Always use separate, designated
waste containers for different classes of chemical waste as guided by your EHS department.

Visualized Experimental and Disposal Workflows
Experimental Workflow

The following diagram outlines a typical workflow for handling 2-Fluoro-4-nitroaniline in a
laboratory setting, emphasizing safety and waste containment.
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Caption: General lab workflow for 2-Fluoro-4-nitroaniline.

Waste Disposal Decision Logic

This diagram illustrates the decision-making process for the proper disposal of waste
generated from experiments involving 2-Fluoro-4-nitroaniline.
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Caption: Decision tree for segregating chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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